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Compound of Interest

Compound Name: Titanium diboride

Cat. No.: B577251

Titanium diboride (TiBz2)-based cermets are advanced composite materials renowned for their
exceptional hardness, high melting point, and wear resistance, making them suitable for
demanding applications such as cutting tools, armor, and wear-resistant parts.[1] However,
their inherent brittleness necessitates a thorough understanding and quantification of their
fracture toughness to ensure reliability and prevent catastrophic failure. This guide provides a
comparative overview of common methods for fracture toughness testing of TiBz-based
cermets, supported by experimental data and detailed protocols for researchers, scientists, and
professionals in materials development.

Comparative Data on Fracture Toughness of TiB--
Based Cermets

The fracture toughness of TiBz-based cermets is significantly influenced by the composition of
the binder phase, the sintering process, and the presence of secondary phases.[2] The
following table summarizes fracture toughness (KIC) values and other mechanical properties
from various studies.
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Fracture
Cermet Sintering Toughness
. Hardness (HV) Reference
Composition Method (KIC)
[MPa-m1/2]
TiB2 with ferritic
) ) Powder
iron-aluminum ~9 ~19 GPa (HV10) [2]
) Metallurgy
binder
>9
TiB2 with _
N ] Powder (transformation
austenitic (Fe-Ni- ) ~19 GPa (HV10) [2]
) Metallurgy toughening
Al) binder
observed)
Ti(C,N)-TiB2-Co Not specified 6.6 1947 HV10 [3]
TiB2 - 10 wt%
o Spark Plasma
TiNiFeCrCoAl o 11.1+0.6 21.6 £1.0 GPa [1]
Sintering
HEA
LaBe-TiB2 )
Hot-pressing 3.9 18.5 GPa [4]
(Polycrystal)

Experimental Protocols for Fracture Toughness
Testing

Accurate determination of fracture toughness requires standardized and carefully executed
experimental procedures. The two most common methods for brittle materials like TiBz-based
cermets are the Single-Edge V-Notched Beam (SEVNB) method and the Indentation Fracture
(IF) method.

Single-Edge V-Notched Beam (SEVNB) Method

The SEVNB method is considered a reliable technique for measuring the fracture toughness of
brittle materials as it introduces a sharp, well-defined crack.[5][6]

Specimen Preparation:

o Rectangular beam specimens are machined from the cermet material.
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e Anarrow slit is cut into the specimen using a thin diamond saw.

e Asharp V-notch is created at the tip of the saw cut by polishing with a razor blade and fine
diamond paste (e.g., 3 um). The final notch radius should be in the range of 10 to 20 pm.[5]

Testing Procedure:

e The notched specimen is placed on a three-point or four-point bending fixture with the notch
on the tensile side.

o A compressive load is applied at a constant displacement rate (e.g., 0.5 mm/min) until the
specimen fractures.[6]

e The fracture load is recorded.

Calculation: The fracture toughness (KIC) is calculated using a standard formula that takes into
account the fracture load, specimen geometry, and a stress intensity factor function.[6]

Indentation Fracture (IF) Method

The IF method is a simpler and more expedient technique but is generally considered less
accurate than the SEVNB method due to empirical constants in the governing equations.[5][7]

Procedure:
o A polished surface of the cermet sample is prepared.

» AVickers diamond indenter is used to make an indentation on the polished surface at a
specific load.

e The indentation creates cracks that emanate from the corners of the indentation.
¢ The lengths of these radial cracks are measured using an optical microscope.[7]

Calculation: The fracture toughness is calculated using one of several empirical equations that
relate the indentation load, the crack lengths, the hardness, and the elastic modulus of the
material.[7] For example, one common equation is: KIC = a * (E/H)1/2 * (P/c3/2) where a is an
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empirical constant, E is the Young's modulus, H is the hardness, P is the indentation load, and
c is the crack length.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the SEVNB and Indentation Fracture
toughness testing methods.
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Caption: Workflow for the Single-Edge V-Notched Beam (SEVNB) fracture toughness test.
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Caption: Workflow for the Indentation Fracture (IF) toughness testing method.

Concluding Remarks

The selection of a suitable fracture toughness testing method for TiB2-based cermets depends
on the desired accuracy and the available equipment. The SEVNB method is generally
preferred for its higher accuracy and basis in fracture mechanics principles, making it suitable
for generating reliable design data.[5] The Indentation Fracture method, while simpler to
perform, provides a more qualitative assessment of toughness and is useful for comparative
studies and quality control.[7] The fracture toughness of TiBz2-based cermets can be
significantly enhanced by tailoring the binder phase, for instance, by inducing transformation
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toughening in metastable austenitic binders.[2] This highlights the critical role of microstructure
in the mechanical performance of these advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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